2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene
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Description
2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene is an aromatic ether compound featuring a benzene ring substituted with two methyl groups at the 1- and 3-positions and a butan-2-yloxy group at the 2-position. Its molecular formula is C₁₂H₁₈O, with a calculated molecular weight of 178.27 g/mol. This compound is likely synthesized via Williamson ether synthesis, involving the reaction of 2-hydroxy-1,3-dimethylbenzene with 2-bromobutane in the presence of a strong base (e.g., Cs₂CO₃), as analogous methods are documented for similar ethers .
Properties
CAS No. |
61248-64-4 |
|---|---|
Molecular Formula |
C12H18O |
Molecular Weight |
178.27 g/mol |
IUPAC Name |
2-butan-2-yloxy-1,3-dimethylbenzene |
InChI |
InChI=1S/C12H18O/c1-5-11(4)13-12-9(2)7-6-8-10(12)3/h6-8,11H,5H2,1-4H3 |
InChI Key |
LFNBZIKRNWLNTF-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)OC1=C(C=CC=C1C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene typically involves the alkylation of 1,3-dimethylbenzene with butan-2-ol in the presence of an acid catalyst. The reaction proceeds via the formation of a carbocation intermediate, which then reacts with the aromatic ring to form the desired product. Commonly used acid catalysts include sulfuric acid or hydrochloric acid.
Industrial Production Methods
In an industrial setting, the production of 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene may involve continuous flow reactors to ensure efficient mixing and heat transfer. The reaction conditions are optimized to achieve high yields and purity of the product. The use of advanced separation techniques, such as distillation or chromatography, is employed to isolate and purify the compound.
Chemical Reactions Analysis
Types of Reactions
2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or alkanes.
Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like bromine or nitric acid can be used for halogenation or nitration reactions, respectively.
Major Products Formed
Oxidation: Ketones or carboxylic acids.
Reduction: Alcohols or alkanes.
Substitution: Halogenated or nitrated derivatives of the original compound.
Scientific Research Applications
2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene has several applications in scientific research:
Chemistry: Used as a starting material for the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The exact pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The following compounds share structural or functional similarities with 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene:
Key Comparisons
Substituent Effects: The butan-2-yloxy group in the target compound introduces greater steric hindrance compared to smaller alkoxy groups (e.g., methoxy in ) but less than bulky aromatic ethers like phenethoxy in .
Synthetic Accessibility :
- Williamson ether synthesis (used for ) is broadly applicable to the target compound, whereas benzamide derivatives (e.g., ) require acyl chloride or acid coupling reagents.
Functional Utility :
- The compound lacks the directing groups (e.g., N,O-bidentate in ) necessary for metal-catalyzed reactions, limiting its utility in coordination chemistry.
Data Table: Physical and Chemical Properties
*Estimated via analogy to sec-butyl ethers .
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